![molecular formula C20H27ClN2O2 B4687437 1-{[1-(2-chlorobenzoyl)-4-piperidinyl]carbonyl}-2-ethylpiperidine](/img/structure/B4687437.png)
1-{[1-(2-chlorobenzoyl)-4-piperidinyl]carbonyl}-2-ethylpiperidine
Overview
Description
1-{[1-(2-chlorobenzoyl)-4-piperidinyl]carbonyl}-2-ethylpiperidine, also known as CEP-1347, is a synthetic compound that has been studied for its potential therapeutic applications in various diseases.
Mechanism of Action
The mechanism of action of 1-{[1-(2-chlorobenzoyl)-4-piperidinyl]carbonyl}-2-ethylpiperidine is not fully understood. However, it is believed to act as a neuroprotective agent by inhibiting the activation of the c-Jun N-terminal kinase (JNK) signaling pathway. The JNK signaling pathway is involved in various cellular processes, including apoptosis, inflammation, and stress response.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In Parkinson's disease, this compound has been shown to increase the levels of dopamine and its metabolites in the striatum. In Alzheimer's disease, this compound has been shown to reduce the levels of amyloid-beta and tau proteins in the brain. In stroke, this compound has been shown to reduce the levels of pro-inflammatory cytokines in the brain.
Advantages and Limitations for Lab Experiments
1-{[1-(2-chlorobenzoyl)-4-piperidinyl]carbonyl}-2-ethylpiperidine has several advantages and limitations for lab experiments. One of the advantages is that it has been extensively studied for its potential therapeutic applications in various diseases. Another advantage is that it has been shown to have a good safety profile in preclinical studies. However, one of the limitations is that it has poor solubility in water, which can affect its bioavailability and pharmacokinetics.
Future Directions
There are several future directions for the study of 1-{[1-(2-chlorobenzoyl)-4-piperidinyl]carbonyl}-2-ethylpiperidine. One direction is to further investigate its mechanism of action and its potential therapeutic applications in other diseases. Another direction is to develop more efficient synthesis methods for this compound and its analogs. Additionally, future studies could focus on improving its solubility and bioavailability to enhance its therapeutic efficacy.
Scientific Research Applications
1-{[1-(2-chlorobenzoyl)-4-piperidinyl]carbonyl}-2-ethylpiperidine has been studied for its potential therapeutic applications in various diseases, including Parkinson's disease, Alzheimer's disease, and stroke. In Parkinson's disease, this compound has been shown to protect dopaminergic neurons from degeneration. In Alzheimer's disease, this compound has been shown to reduce amyloid-beta-induced neurotoxicity. In stroke, this compound has been shown to reduce ischemic brain damage.
properties
IUPAC Name |
[1-(2-chlorobenzoyl)piperidin-4-yl]-(2-ethylpiperidin-1-yl)methanone | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H27ClN2O2/c1-2-16-7-5-6-12-23(16)19(24)15-10-13-22(14-11-15)20(25)17-8-3-4-9-18(17)21/h3-4,8-9,15-16H,2,5-7,10-14H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LJNJKUQFTYSOTR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCCCN1C(=O)C2CCN(CC2)C(=O)C3=CC=CC=C3Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H27ClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.